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Compound of Interest

Compound Name: 1,4-Bis(2-bromoethoxy)benzene

Cat. No.: B1267954

This technical guide provides a comprehensive overview of 1,4-Bis(2-bromoethoxy)benzene,
a significant chemical intermediate in organic synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development and materials
science, offering detailed information on its chemical identity, physical properties, synthesis,
and applications.

Chemical Identity and Nomenclature

IUPAC Name: 1,4-bis(2-bromoethoxy)benzene[1]

Synonyms:

1,4-Bis-(2-broMo-ethoxy)-benzene[1]

Benzene, 1,4-bis(2-bromoethoxy)-

NSC-28464[1]

5471-84-1 (CAS Registry Number)[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1,4-Bis(2-
bromoethoxy)benzene. This data is crucial for its handling, application in reactions, and for
analytical purposes.
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Property Value Reference
Molecular Formula C10H12Br202 [1]
Molecular Weight 324.01 g/mol [1][2]
Melting Point 114 °C [3]
Boiling Point 145-147 °C at 2 Torr [3]
Appearance Off-white crystals

Data not readily available.

Expected to be soluble in

- organic solvents like

Solubility

chloroform and
dichloromethane, and

insoluble in water.

Synthesis of 1,4-Bis(2-bromoethoxy)benzene: An
Experimental Protocol

The synthesis of 1,4-Bis(2-bromoethoxy)benzene is typically achieved through a Williamson

ether synthesis. This method involves the reaction of hydroquinone with an excess of 1,2-

dibromoethane in the presence of a base.

Reaction Scheme:

Hydroquinone + 2 x 1,2-Dibromoethane --(Base, Heat)--> 1,4-Bis(2-bromoethoxy)benzene

Materials:

Hydroquinone

1,2-Dibromoethane

Potassium Carbonate (K2COs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Chloroform (CHCIs)

Methanol (MeOH)

Magnesium Sulfate (MgS0Oa4), anhydrous

Deionized Water

Equipment:

Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer
e Separatory funnel

e Rotary evaporator

e Buchner funnel and filter flask

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask, a mixture of hydroquinone (1.0 equivalent) and
anhydrous potassium carbonate (2.5 equivalents) is prepared in anhydrous N,N-
dimethylformamide (DMF).

» Addition of Alkylating Agent: To this stirred suspension, an excess of 1,2-dibromoethane (at
least 2.2 equivalents) is added.

e Reaction Conditions: The reaction mixture is heated to 100°C under a nitrogen atmosphere
and stirred vigorously for 24 hours. The progress of the reaction can be monitored by thin-
layer chromatography (TLC).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Work-up: After completion, the reaction mixture is cooled to room temperature and poured
into ice-cold water.

» Extraction: The resulting precipitate is extracted with chloroform. The organic layers are
combined, washed with water and brine, and then dried over anhydrous magnesium sulfate.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The
crude product is then purified by recrystallization from a mixture of chloroform and methanol
to yield pure 1,4-Bis(2-bromoethoxy)benzene as off-white crystals.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 1,4-Bis(2-
bromoethoxy)benzene.
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Caption: Synthesis workflow for 1,4-Bis(2-bromoethoxy)benzene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1267954?utm_src=pdf-body-img
https://www.benchchem.com/product/b1267954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

1,4-Bis(2-bromoethoxy)benzene is a valuable bifunctional building block in organic synthesis.
The two bromoethoxy groups can undergo various nucleophilic substitution reactions, making it
a key intermediate for the synthesis of more complex molecules.

One of its primary applications is in the preparation of liquid-crystalline pillar[4]- and
pillar[5]arenes. It is also utilized as a linker molecule in the synthesis of conjugated polymers
and other advanced materials with potential applications in electronics and photonics. The
ability to introduce specific functionalities at both ends of the molecule makes it a versatile tool
for creating well-defined macromolecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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